Cas no 89672-42-4 (1-Bromo-5-methoxyheptane)
1-Bromo-5-methoxyheptane structure
Product Name:1-Bromo-5-methoxyheptane
CAS No:89672-42-4
MF:C8H17BrO
MW:209.123982191086
CID:2811771
PubChem ID:19782751
Update Time:2025-04-21
1-Bromo-5-methoxyheptane Chemical and Physical Properties
Names and Identifiers
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- 1-BROMO-5-METHOXYHEPTANE
- LCVBKMIIJAXFQV-UHFFFAOYSA-N
- 89672-42-4
- SCHEMBL8805182
- DTXSID00599868
- 1-Bromo-5-methoxyheptane
-
- Inchi: 1S/C8H17BrO/c1-3-8(10-2)6-4-5-7-9/h8H,3-7H2,1-2H3
- InChI Key: LCVBKMIIJAXFQV-UHFFFAOYSA-N
- SMILES: BrCCCCC(CC)OC
Computed Properties
- Exact Mass: 208.04628Da
- Monoisotopic Mass: 208.04628Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 66.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 9.2Ų
1-Bromo-5-methoxyheptane Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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